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Compound of Interest

Compound Name: MMV1634566

Cat. No.: B15581491

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of selected phosphatidylinositol 4-kinase (P14K)
inhibitors, offering insights into their biochemical potency and cellular activity. While this
document aims to address the mechanism of action for the compound series including
MMV1634566, publicly available independent verification data for this specific compound is
limited. Therefore, we present a comparative analysis of well-characterized P14K inhibitors,
including those from the same "MMV" series, to serve as a guide for the experimental
verification of novel Pl4K-targeting compounds.

Phosphatidylinositol 4-kinases are a family of enzymes that play a crucial role in various
cellular processes, including signal transduction, membrane trafficking, and the formation of
viral replication organelles. Their importance in the lifecycle of pathogens like Plasmodium
falciparum (the causative agent of malaria) has made them attractive targets for drug
development.

Data Presentation: Comparative Inhibitory Activity

The following table summarizes the half-maximal inhibitory concentrations (IC50) of several
P14K inhibitors against their primary targets. This quantitative data allows for a direct
comparison of their potency.
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Compound Primary Target IC50 (nM) Notes
) A representative of a
Plasmodium )
) chemical class of
MMV390048 falciparum P14K ~300 )
Plasmodium PIl4K
(PfPI4K) o
inhibitors.[1]
A next-generation
Plasmodium vivax Plasmodium
UCT943 23 _
P14K (PvPI4K) falciparum P14K
inhibitor.[1]
180 (hypnozoite )
) ) A Plasmodium PI14K
KDU691 Plasmodium PI4K forms), 61 (liver o
) inhibitor.[1]
schizonts)
Also inhibits PI3Ka
PIK-93 PI4KIIIB 19 with an IC50 of 39 nM.
[2]
Shows >140-fold
selectivity over PI3Ky
Pl4KllIbeta-IN-9 PI14KIIB 7 and >20-fold

selectivity over PI3KJd.
[1]

Mandatory Visualization

The following diagrams illustrate the PI4K signaling pathway and a general workflow for the

experimental verification of a P14K inhibitor's mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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